3-Hydroxy-5-phenylpyrazine-2-carboxylic acid

• IUPAC Name: 2-oxo-6-phenyl-1H-pyrazine-3-carboxylic acid
• InChI: InChI=1S/C11H8N2O3/c14-10-9(11(15)16)12-6-8(13-10)7-4-2-1-3-5-7/h1-6H,(H,13,14)(H,15,16)
• InChI Key: BEXNHBOBDYVGHS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN=C(C(=O)N2)C(=O)O
• Molecular Formula: C11H8N2O3
• DSSTOX Substance ID: DTXSID501219215
• Molecular Weight: 216.19 g/mol
• CAS RN: 41270-60-4

Description

3-Hydroxy-5-phenylpyrazine-2-carboxylic acid (HPPC) is a compound that has recently gained interest in scientific research. It is a heterocyclic compound that contains a pyrazine ring, a carboxylic acid group, and a hydroxyl group attached to a phenyl ring. HPPC has been found to have potential applications in various fields such as medicine, pharmaceuticals, and agriculture.

Scientific Research Applications

Formation of Monolayer and Langmuir–Blodgett Film

A study by Takehara et al. (1989) examined the formation of monolayers and Langmuir–Blodgett films using amphiphilic carboxylic acids, including phenylpyrazine derivatives. They found that 5-(4'-alkoxyphenyl)pyrazine-2-carboxylic acid formed stable and closely packed monolayers, suitable for deposition as Y-type Langmuir–Blodgett films (Takehara et al., 1989).

Bioconversion to Antituberculous Agents

In research by Wieser et al. (1997), 5-Hydroxypyrazine-2-carboxylic acid, a compound related to 3-Hydroxy-5-phenylpyrazine-2-carboxylic acid, was produced through biotransformation from 2-cyanopyrazine. This compound serves as a building block for new antituberculous agents, demonstrating its significance in pharmaceutical applications (Wieser et al., 1997).

Synthesis of Derivatives

Sato (1978) described a method for preparing derivatives of 2-hydroxy-6-phenylpyrazine, a related compound, which could extend to 3-Hydroxy-5-phenylpyrazine-2-carboxylic acid. Such methods are critical for developing new compounds with potential applications in various fields, including medicinal chemistry (Sato, 1978).

Multicomponent Cyclocondensation Reactions

Sakhno et al. (2008) studied the multicomponent reactions involving phenylpyruvic acids, which could be relevant to the synthesis and applications of 3-Hydroxy-5-phenylpyrazine-2-carboxylic acid. Their research provides insights into the controlled chemoselectivity in these reactions, important for the synthesis of diverse chemical compounds (Sakhno et al., 2008).

Antimicrobial Activity

A study by Murlykina et al. (2013) investigated the antimicrobial activity of compounds produced from multicomponent reactions involving pyrazines. This suggests potential applications of 3-Hydroxy-5-phenylpyrazine-2-carboxylic acid in developing antimicrobial agents (Murlykina et al., 2013).

Applications in Circular Dichroism for Chirality Assignment

Yashima et al. (1997) explored the use of phenylacetylenes, including pyrazine derivatives, in chirality assignment of carboxylic acids through circular dichroism. This application could be relevant for 3-Hydroxy-5-phenylpyrazine-2-carboxylic acid in analytical chemistry (Yashima et al., 1997).

Scientific Research Applications of 3-Hydroxy-5-phenylpyrazine-2-carboxylic Acid

Formation of Monolayer and Langmuir–Blodgett Film

Research by Takehara et al. (1989) explored amphiphilic carboxylic acids with phenylpyrazine, noting that 5-(4′-alkoxyphenyl)pyrazine-2-carboxylic acid forms stable monolayers and can be used to create Y-type Langmuir–Blodgett films. This highlights its potential application in nanotechnology and material science (Takehara et al., 1989).

Bioconversion to Antituberculous Agents

Wieser et al. (1997) demonstrated the bioconversion of 2-cyanopyrazine to 5-hydroxypyrazine-2-carboxylic acid using Agrobacterium sp., producing a compound useful in synthesizing antituberculous agents. This illustrates the role of 3-Hydroxy-5-phenylpyrazine-2-carboxylic acid in developing pharmaceuticals (Wieser et al., 1997).

Synthesis of Derivatives

Sato (1978) reported a method for synthesizing 2-hydroxy-6-phenylpyrazine derivatives, which is relevant for producing various derivatives of 3-Hydroxy-5-phenylpyrazine-2-carboxylic acid, expanding its potential applications in chemical synthesis and drug development (Sato, 1978).

Multicomponent Cyclocondensation Reactions

In 2008, Sakhno et al. explored cyclocondensation reactions involving phenylpyruvic acids, which could include 3-Hydroxy-5-phenylpyrazine-2-carboxylic acid. These reactions have implications for synthesizing a wide range of chemical compounds, suggesting broad applications in chemistry (Sakhno et al., 2008).

Antimicrobial Activity

Murlykina et al. (2013) studied the antimicrobial activity of compounds obtained from reactions involving pyrazines. This research suggests potential antimicrobial applications of 3-Hydroxy-5-phenylpyrazine-2-carboxylic acid, possibly in developing new antimicrobial drugs (Murlykina et al., 2013).

Applications in Circular Dichroism for Chirality Assignment

Yashima et al. (1997) discussed the use of phenylacetylenes, including pyrazine derivatives, in chirality assignment of carboxylic acids through circular dichroism. This technique could be relevant for 3-Hydroxy-5-phenylpyrazine-2-carboxylic acid in analytical chemistry, particularly in determining the chirality of acids (Yashima et al., 1997).